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Compound of Interest

Compound Name: Bay 59-3074

L  Get Quote

Cat. No.: B1667816

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical compounds are paramount for laboratory safety and environmental
protection. This document provides a comprehensive, step-by-step guide for the proper
disposal of Bay 59-3074, a selective cannabinoid CB1/CB2 receptor partial agonist. Adherence
to these procedures is critical for ensuring a safe laboratory environment and compliance with
regulatory standards.

Compound Information

Below is a summary of key information for Bay 59-3074:

Property Value

) 3-[2-cyano-3-(trifluoromethyl)phenoxy]phenyl-
Chemical Name

4.4 A-trifluoro-1-butanesulfonate

CAS Number

406205-74-1

Molecular Formula

Ci1sH13FsNO4S

Appearance

Crystalline solid

Primary Hazard

To be considered hazardous until further

information is available.[1]

Storage

Store at -20°C.[1]

© 2025 BenchChem. All rights reserved.

1/6 Tech Support


https://www.benchchem.com/product/b1667816?utm_src=pdf-interest
https://www.benchchem.com/product/b1667816?utm_src=pdf-body
https://www.benchchem.com/product/b1667816?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/21036.pdf
https://cdn.caymanchem.com/cdn/insert/21036.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Disposal Principles

The primary principle for the disposal of Bay 59-3074 is that it should not be discarded in the
regular trash or poured down the drain.[2] As an investigational drug and chemical compound,
it must be treated as hazardous waste and disposed of through a licensed environmental
management vendor.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of Bay
59-3074.

Waste Identification and Segregation

o Characterize the Waste: All waste containing Bay 59-3074, including pure compound,
contaminated labware (e.g., vials, pipette tips, gloves), and solutions, must be classified as
hazardous waste.

¢ Segregate Waste Streams: Do not mix Bay 59-3074 waste with other waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) office. Keep
it separate from non-hazardous and biohazardous waste.

Containerization

o Select a Compatible Container: Use a container that is chemically compatible with Bay 59-
3074 and any solvents used. A high-density polyethylene (HDPE) or glass container with a
secure, leak-proof lid is generally suitable.[3]

» Original Containers: Whenever possible, dispose of the compound in its original container.[3]

Labeling

Proper labeling of hazardous waste is a critical regulatory requirement. The label must be
legible, durable, and clearly visible.[4]

o Affix a "Hazardous Waste" Label: As soon as the first particle of waste is placed in the
container, it must be labeled with the words "Hazardous Waste".[4][5][6]
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o Complete the Label Information: The label must include the following information[3][7][8]:

The words "Hazardous Waste"

o

o Generator's Name and Address (Your institution and department)
o Accumulation Start Date (The date the first waste was added to the container)

o Chemical Contents: List "Bay 59-3074" and any other chemical constituents by their full
names (no abbreviations).[3]

o Hazard Characteristics (e.g., Toxic)

o Physical State (e.g., Solid, Liquid)

Storage

o Satellite Accumulation Area (SAA): Store the labeled hazardous waste container in a
designated Satellite Accumulation Area (SAA).[3] This area should be at or near the point of
generation and under the control of the laboratory personnel.

e Secondary Containment: It is best practice to place the waste container in a secondary
containment bin to prevent spills.

e Secure Storage: The SAA should be in a location that is secure and away from general
laboratory traffic.

Request for Disposal

o Contact EHS: When the container is full or you are ready for disposal, contact your
institution's Environmental Health and Safety (EHS) office to arrange for a pickup.[3]

o Waste Pickup Request: Follow your institution's specific procedures for requesting a
hazardous waste pickup, which may involve an online form or a direct call to the EHS
department.[3]

o Manifest Tracking: For off-site transport, a hazardous waste manifest will be used to track the
waste from your facility to the final disposal site.[7][9]
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Bay 59-3074.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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